Cas no 2137902-90-8 (Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 2137902-90-8
• MF: C₁₅H₁₇F₂NO₄
• MW: 313.296591520309
• CID: 5288407
• Update Time: 2025-05-24

Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-

• Inchi： 1S/C15H17F2NO4/c1-14(2,3)22-13(21)18-15(12(19)20)7-9(15)8-5-4-6-10(16)11(8)17/h4-6,9H,7H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： VWRKPPUVLWEKON-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CC1C1=CC=CC(F)=C1F

Additional information on Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-

Research Briefing on Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 2137902-90-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 2137902-90-8) as a promising intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its cyclopropane core and difluorophenyl moiety, has garnered attention due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's structural features, including the tert-butoxycarbonyl (Boc) protected amino group, were found to enhance its stability and reactivity, making it a versatile building block for further derivatization.

In vitro studies demonstrated that derivatives of Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]- exhibited potent inhibitory activity against specific protein kinases involved in inflammatory pathways. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies revealed that the compound's difluorophenyl group plays a critical role in binding to the kinase active site, thereby modulating enzymatic activity.

Another significant application of this compound lies in its use as a precursor for the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates. The presence of fluorine atoms in the difluorophenyl moiety of this compound enhances its lipophilicity and membrane permeability, which are desirable properties for drug development.

Ongoing research is focused on optimizing the synthetic protocols for this compound to scale up production for preclinical studies. Additionally, structure-activity relationship (SAR) studies are being conducted to explore the impact of various substituents on the cyclopropane ring and the difluorophenyl group. These efforts aim to identify more potent and selective analogs with improved pharmacokinetic profiles.

In conclusion, Cyclopropanecarboxylic acid, 2-(2,3-difluorophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 2137902-90-8) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in the development of kinase inhibitors and fluorinated therapeutics. Continued research in this area is expected to yield novel drug candidates with enhanced efficacy and safety profiles.